Cas no 1195975-03-1 (9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene)

• Product Name: 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene
• CAS No: 1195975-03-1
• MF: C₃₂H₂₁Br
• MW: 485.413147687912
• MDL: MFCD26400489
• CID: 1211966
• PubChem ID: 58193917
• Update Time: 2025-11-02

9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene Chemical and Physical Properties

Names and Identifiers

• 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene
• 9-(biphenyl-4-yl)-10-bromo-2-phenylanthracene
• 10-bromo-2-phenyl-9-(4-phenylphenyl)anthracene
• 9-([1,1'-biphenyl]-4-yl)-10-bromo-2-phenylanthracene
• 9-Biphenyl-4-yl-10-bromo-2-phenyl-anthracene
• 9-(4-Biphenylyl)-10-bromo-2-phenylanthracene
• 9([1,1`-biphenyl]-4-yl)-10-broMo-2-phenylanthracene
• MFCD26400489
• SB66727
• 10-Bromo-9-(1,1'-biphenyl)-4-yl-2-phenyl-anthracene
• VXB97503
• A852003
• 9-{[1,1'-BIPHENYL]-4-YL}-10-BROMO-2-PHENYLANTHRACENE
• B5751
• DB-318499
• J-519479
• Anthracene, 9-[1,1'-biphenyl]-4-yl-10-bromo-2-phenyl-
• 9-(1,1'-biphenyl)-4-yl-10-bromo-2-phenylanthracene
• SCHEMBL276393
• 1195975-03-1

• MDL： MFCD26400489
• Inchi： 1S/C32H21Br/c33-32-28-14-8-7-13-27(28)31(25-17-15-24(16-18-25)22-9-3-1-4-10-22)30-21-26(19-20-29(30)32)23-11-5-2-6-12-23/h1-21H
• InChI Key： NGUZRYYKSIYQOV-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C(C2C=CC(C3C=CC=CC=3)=CC=2)=C2C=C(C3C=CC=CC=3)C=CC2=1

Computed Properties

• Exact Mass: 484.08266g/mol
• Monoisotopic Mass: 484.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.312
• Melting Point: 235.0 to 239.0 deg-C
• Boiling Point: 638 ºC
• Flash Point: 329 ºC

9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene

Comprehensive Overview of 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene (CAS No. 1195975-03-1)

The compound 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene (CAS No. 1195975-03-1) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and optoelectronics. Its unique structure, combining a biphenyl moiety with a bromo-substituted anthracene core, makes it a valuable building block for advanced applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in organic light-emitting diodes (OLEDs), photovoltaic devices, and molecular electronics.

One of the most compelling aspects of 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene is its role in the development of next-generation OLED materials. With the global push toward energy-efficient displays and lighting solutions, this compound's ability to enhance charge transport and luminescent properties has made it a focal point of study. Its bromine substitution further allows for precise modifications, enabling tailored performance in thin-film devices. This adaptability aligns with the growing demand for customizable organic semiconductors in cutting-edge technologies.

In addition to its optoelectronic applications, CAS No. 1195975-03-1 is also being explored for its potential in sensor technologies. The compound's aromatic stacking interactions and electron-deficient regions make it a candidate for detecting environmental pollutants or biological markers. This ties into broader trends like green chemistry and sustainable sensing platforms, which are highly searched topics in academic and industrial circles. Users often query how such compounds can contribute to low-cost diagnostic tools or real-time monitoring systems, highlighting its multidisciplinary relevance.

The synthesis and characterization of 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene require advanced techniques such as cross-coupling reactions and X-ray crystallography. These methods ensure high purity and precise structural confirmation, which are critical for reproducibility in research. Laboratories focusing on small-molecule crystallography or organic synthesis optimization frequently seek data on this compound, underscoring its importance in methodological advancements. Moreover, its thermal stability and solubility profiles are key parameters for industrial scalability, another hot topic among material scientists.

From a commercial perspective, the demand for CAS No. 1195975-03-1 is driven by its versatility in high-performance materials. Companies specializing in electronic coatings or flexible electronics are actively investigating its integration into proprietary formulations. This aligns with frequent search queries about innovative materials for wearable tech and energy-saving devices. The compound's structure-property relationships also make it a subject of computational studies, where researchers model its behavior to predict new applications—a niche yet rapidly growing area in computational chemistry.

In summary, 9-[1,1'-Biphenyl]-4-yl-10-bromo-2-phenylanthracene represents a convergence of chemistry, physics, and engineering. Its multifaceted applications—from optoelectronics to sensing—reflect the compound's adaptability to modern technological challenges. As industries prioritize sustainability and efficiency, this molecule is poised to play a pivotal role in shaping future innovations. For researchers and developers, understanding its properties and potential is essential for staying at the forefront of advanced material science.